Cas no 2624125-76-2 (3-tert-butyl-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea)

• Product Name: 3-tert-butyl-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea
• CAS No: 2624125-76-2
• MF: C₂₁H₂₃FN₄O₂
• MW: 382.431328058243
• CID: 5639593
• PubChem ID: 165904240
• Update Time: 2025-06-08

3-tert-butyl-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea
• 2624125-76-2
• EN300-27753417

• Inchi： 1S/C21H23FN4O2/c1-21(2,3)25-20(28)24-18-19(27)26(4)16-12-8-6-10-14(16)17(23-18)13-9-5-7-11-15(13)22/h5-12,18H,1-4H3,(H2,24,25,28)
• InChI Key： NIDAKEASJBKYSZ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C2C=CC=CC=2N(C)C(C(N=1)NC(NC(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 382.18050415g/mol
• Monoisotopic Mass: 382.18050415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.8Ų

Additional information on 3-tert-butyl-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea

Comprehensive Overview of 3-tert-butyl-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea (CAS No. 2624125-76-2)

The compound 3-tert-butyl-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea, identified by its CAS No. 2624125-76-2, represents a structurally intricate and pharmacologically significant molecule. This urea derivative is characterized by its incorporation of a 1,4-benzodiazepine core, a 2-fluorophenyl substituent, and a tert-butyl group, which collectively contribute to its unique chemical and biological properties. The presence of these functional groups makes it a subject of interest in medicinal chemistry, particularly in the development of novel therapeutic agents targeting neurological and psychiatric disorders.

In recent years, the scientific community has shown growing interest in 1,4-benzodiazepine derivatives due to their diverse pharmacological activities. The 2-fluorophenyl moiety in this compound is particularly noteworthy, as fluorinated aromatic rings are known to enhance metabolic stability and bioavailability, a feature highly sought after in drug discovery. Researchers are increasingly focusing on fluorinated compounds to address challenges such as drug resistance and off-target effects, making CAS No. 2624125-76-2 a relevant candidate for further investigation.

The urea linkage in this molecule is another critical feature, as it often serves as a hydrogen bond donor and acceptor, facilitating interactions with biological targets. This property is particularly valuable in the design of enzyme inhibitors and receptor modulators. The tert-butyl group, on the other hand, is known to impart steric bulk, which can influence the compound's binding affinity and selectivity. Such structural attributes are frequently discussed in forums and publications related to drug design and medicinal chemistry, reflecting the compound's potential applicability in these fields.

From a synthetic perspective, the preparation of 3-tert-butyl-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea involves multi-step organic transformations, including condensation reactions and cyclization strategies. These methods are often explored in academic and industrial settings, with researchers seeking optimized protocols to improve yield and purity. The compound's synthetic route is a topic of interest for chemists working on heterocyclic compounds and pharmaceutical intermediates, as it exemplifies the challenges and innovations in modern organic synthesis.

In the context of current trends, the demand for targeted therapies and precision medicine has heightened the relevance of structurally complex molecules like CAS No. 2624125-76-2. Its potential applications in modulating GABA receptors or other central nervous system targets align with the growing focus on mental health and neurodegenerative diseases. Online searches for terms such as "benzodiazepine derivatives" and "fluorinated drug candidates" underscore the public and scientific curiosity about such compounds, further emphasizing the importance of this molecule in contemporary research.

Moreover, the compound's physicochemical properties, such as solubility, logP, and stability, are critical parameters in drug development. These factors are frequently queried in databases and search engines by professionals seeking to understand the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. The integration of computational tools, such as molecular docking and QSAR (Quantitative Structure-Activity Relationship) models, has further propelled interest in 3-tert-butyl-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea, as these approaches enable predictive analyses of its behavior in biological systems.

In summary, 3-tert-butyl-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea (CAS No. 2624125-76-2) stands as a compelling example of modern medicinal chemistry's ingenuity. Its structural complexity, coupled with its potential therapeutic applications, makes it a valuable subject for ongoing research. As the scientific community continues to explore innovative solutions for unmet medical needs, compounds like this will undoubtedly remain at the forefront of drug discovery and pharmaceutical innovation.